5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide

• Molecular Formula: C14H23BrN2O3S
• Molecular Weight: 379.32 g/mol
• IUPAC Name: 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide
• InChI: InChI=1S/C14H23BrN2O3S/c1-4-17(5-2)10-9-16-21(18,19)14-11-12(15)7-8-13(14)20-6-3/h7-8,11,16H,4-6,9-10H2,1-3H3
• InChI Key: MGEHEDPDHUDCNV-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNS(=O)(=O)C1=C(C=CC(=C1)Br)OCC

Description

5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide, also known as BES, is a sulfonamide compound that has been widely used in scientific research for its unique properties and potential applications. It is a white crystalline powder that is soluble in water, ethanol, and other organic solvents.

Mechanism of Action

The mechanism of action of 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide is not fully understood, but it has been reported to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has also been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has been reported to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase in vitro and in vivo. 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has also been reported to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has been shown to have anti-inflammatory and antiviral activities.

Advantages and Limitations for Lab Experiments

5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide is also soluble in water and organic solvents, making it easy to use in a range of experiments. However, 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has some limitations as well. It has been reported to have low bioavailability and poor solubility in some solvents. In addition, 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has been reported to have low selectivity for carbonic anhydrase isoforms, which may limit its use in some studies.

Future Directions

For the use of 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide include its use as a fluorescent probe, chelating agent, and in the development of new anticancer therapies.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide involves the reaction of 5-bromo-2-ethoxybenzenesulfonyl chloride with diethylamine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization or column chromatography. This method has been widely used in the preparation of 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide and has been reported to yield high purity and good yields.

Scientific Research Applications

5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has been widely used in scientific research due to its unique properties and potential applications. It has been reported to have antitumor, anti-inflammatory, and antiviral activities. 5-bromo-N-[2-(diethylamino)ethyl]-2-ethoxybenzenesulfonamide has been used as a fluorescent probe for the detection of metal ions such as zinc and copper. It has also been used as a pH indicator and a chelating agent in biochemical studies.